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Compound of Interest

Compound Name: (S)-2-Aminohex-4-ynoic acid

CAS No.: 29834-76-2

Cat. No.: B1589358

Get Quote

Introduction: The Bioorthogonal Anchor
2-Aminohex-4-ynoic acid (often abbreviated as Ahx or related to Crotylglycine analogues) is a

six-carbon aliphatic alpha-amino acid characterized by an internal alkyne at the

-

position. Unlike its alkene counterparts used in Ring-Closing Metathesis (RCM) stapling, this
internal alkyne serves two distinct high-value functions in drug discovery:

Click-Stapling: It acts as the dialkynyl component for copper-catalyzed azide-alkyne

cycloaddition (CuAAC) "double-click" stapling with diazido-linkers, stabilizing

-helical peptides.[1]

Raman Probe: The internal alkyne provides a silent spectral window (~2200 cm⁻¹) for

Stimulated Raman Scattering (SRS) microscopy, allowing label-free imaging of metabolic

incorporation.

Structural Identity[2][3][4][5]
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IUPAC Name: 2-aminohex-4-ynoic acid[2][3]

CAS Number: 859842-08-3 (Hydrochloride salt)

Molecular Formula:

Key Feature: The internal triple bond restricts conformational freedom less than a terminal

alkyne but provides steric bulk comparable to leucine/isoleucine.

Stereochemical Analysis & Configuration
The biological activity of peptidomimetics is strictly governed by the stereochemistry at the

-carbon (C2).

Cahn-Ingold-Prelog (CIP) Priority Assignment
To assign the absolute configuration (R/S), we rank the substituents attached to the chiral

center (C2) based on atomic number and connectivity:

Priority 1:

(Nitrogen, Atomic #7)

Priority 2:

(Carbon bonded to O, O, O)

Priority 3:

(Carbon bonded to C, H, H; the alkyne carbon counts as C, C, C phantom atoms)

Priority 4:

(Hydrogen, Atomic #1)

Configuration Mapping:

S-Configuration: corresponds to the L-isomer, the natural congener for peptide synthesis.

R-Configuration: corresponds to the D-isomer.
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Expert Insight: In solid-phase peptide synthesis (SPPS), the Fmoc-L-2-Aminohex-4-ynoic acid is

the standard building block. Using the D-isomer induces reverse-turn structures often used to

stabilize

-hairpins.

Enantioselective Synthesis Strategies
Two primary methodologies dominate the production of high-purity (S)-2-aminohex-4-ynoic
acid: Asymmetric Phase-Transfer Catalysis (PTC) and Enzymatic Resolution.

Method A: Asymmetric Phase-Transfer Catalysis
(Scalable & Modern)
This method utilizes the O'Donnell Schiff base substrate and a chiral quaternary ammonium

salt (Maruoka catalyst) to install the side chain with high enantiomeric excess (ee).

Mechanism: The chiral catalyst creates a rigid ionic pair with the enolate of the glycine imine,

blocking one face of the molecule and forcing the electrophile (1-bromo-2-butyne) to attack

from the opposite side.

Reagents:

Substrate:tert-Butyl glycinate benzophenone imine.

Electrophile: 1-Bromo-2-butyne.

Catalyst: (

)-3,4,5-Trifluorophenyl-NAS bromide (Maruoka Catalyst).

Base: 50% KOH (aq).
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Method B: Enzymatic Resolution (Classic & Cost-
Effective)
For laboratories without access to expensive chiral catalysts, kinetic resolution using Acylase I

(from Aspergillus melleus) is robust.

Synthesize racemic N-acetyl-2-aminohex-4-ynoic acid.

Incubate with Acylase I at pH 7.5.

The enzyme selectively hydrolyzes the L-amide to the free L-amino acid.

The D-amide remains unreacted and is separated by extraction.

Detailed Experimental Protocol: Asymmetric
Alkylation
Target: (S)-2-Aminohex-4-ynoic acid (L-isomer)

Step 1: Preparation of the Glycine Schiff Base

Dissolve glycine tert-butyl ester hydrochloride (10 mmol) in DCM.

Add benzophenone imine (10 mmol) and stir at RT for 12h.

Wash with water, dry over MgSO₄, and concentrate to yield the Schiff base.

Step 2: Asymmetric Alkylation

Setup: In a round-bottom flask, dissolve the Schiff base (1.0 eq) and (

)-Maruoka catalyst (1 mol%) in Toluene.

Activation: Cool the mixture to 0°C. Add 1-bromo-2-butyne (1.2 eq).

Initiation: Vigorously stir and add 50% aqueous KOH (5.0 eq) dropwise.

Reaction: Stir at 0°C for 4–8 hours. Monitor by TLC (Hexane/EtOAc 4:1).
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Quench: Dilute with water and extract with diethyl ether.

Step 3: Hydrolysis & Deprotection

Dissolve the alkylated intermediate in THF/1N HCl (1:1). Stir for 2h to cleave the imine.

Wash with ether to remove benzophenone.

Heat the aqueous layer (containing the amino ester) to reflux in 6N HCl for 4h to hydrolyze

the tert-butyl ester.

Purification: Apply to a Dowex 50W ion-exchange column. Elute with 1M NH₄OH.

Yield: Expect 85–90% yield with >98% ee.

Visualization: Synthesis Workflow

Glycine t-Butyl Ester Benzophenone Imine
Formation

Ph2C=NH Asymmetric Alkylation
(Maruoka Cat. + 1-Bromo-2-butyne)

KOH, Toluene, 0°C Acid Hydrolysis
(HCl/THF)

Deprotection (S)-2-Aminohex-4-ynoic AcidIon Exchange

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the asymmetric synthesis of the L-isomer using Phase

Transfer Catalysis.

Analytical Validation
Trustworthiness in stereochemistry relies on rigorous validation. Do not assume enantiopurity

based on the catalyst alone.

Data Summary Table
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Parameter Specification Method

Appearance White to off-white powder Visual

Purity (Chemical) >98% HPLC (C18), 210 nm

Chiral Purity (ee) >99% (S-isomer) Chiral HPLC (Crownpak CR+)

Specific Rotation (c=1, 1N HCl) Polarimetry

Mass Spec [M+H]+ = 128.07 ESI-MS

Decision Matrix for Chiral Analysis

Synthesized Sample

Determine Enantiomeric Excess

Chiral HPLC
(Crownpak CR+)

Direct Analysis

Marfey's Reagent
(Derivatization)

If HPLC col unavailable

Calculate % ee

Click to download full resolution via product page

Figure 2: Analytical decision tree for verifying stereochemical purity.

Protocol: Chiral HPLC
Column: Daicel Crownpak CR(+) (specifically designed for free amino acids).

Mobile Phase: pH 1.5 Perchloric acid (aq).
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Temp: 25°C.

Detection: UV 210 nm (the alkyne provides weak absorbance, low wavelength is critical).

Retention: The L-isomer typically elutes before the D-isomer on CR(+) columns due to crown

ether complexation dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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